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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies used to
evaluate the performance of polymers stabilized with Tinuvin 123 under accelerated
weathering conditions. The protocols outlined below are based on established industry
standards and scientific publications.

Introduction to Tinuvin 123 and Accelerated
Weathering

Tinuvin 123 is a liquid hindered amine light stabilizer (HALS) based on an amino-ether
functionality.[1] It is particularly effective in protecting polymers and coatings from the damaging
effects of ultraviolet (UV) radiation and thermal degradation. Its low basicity makes it suitable
for use in acid-catalyzed systems.[1] Accelerated weathering tests are designed to simulate the
long-term effects of outdoor exposure in a much shorter timeframe, allowing for rapid
evaluation of material durability.[2] Common accelerated weathering methods include QUV
testing, which uses fluorescent UV lamps, and Xenon Arc testing, which simulates the full
spectrum of sunlight.
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Mechanism of Action: The Denisov Cycle

Tinuvin 123, being a Hindered Amine Light Stabilizer (HALS), protects polymers from photo-
oxidative degradation through a regenerative cyclic process known as the Denisov Cycle.
Unlike UV absorbers that block UV radiation, HALS function by scavenging free radicals that
are formed during the degradation process. This cyclic mechanism allows a single HALS
molecule to neutralize multiple free radicals, providing long-lasting protection.

The key steps of the Denisov Cycle are:

Initiation: UV radiation creates free radicals (Re¢) in the polymer.

e Propagation: These free radicals react with oxygen to form peroxy radicals (ROQe), which
then abstract hydrogen from the polymer backbone, creating more polymer radicals and
hydroperoxides (ROOH).

e HALS Intervention: The HALS molecule is oxidized to a stable nitroxyl radical (>NOs).

e Radical Scavenging: The nitroxyl radical traps the polymer free radicals (Re) and peroxy
radicals (ROQOe), forming non-radical species and preventing further degradation.

» Regeneration: The HALS is regenerated through a series of reactions, allowing it to continue
its radical scavenging activity.

Figure 1: Simplified representation of the HALS stabilization mechanism (Denisov Cycle).

Data Presentation

While specific quantitative data for Tinuvin 123 across a wide range of polymers and
accelerated weathering conditions is often proprietary, the following tables provide a
representative summary of the expected performance improvements based on available
literature. The data illustrates the typical effects of HALS on key polymer properties.

Table 1: Representative Gloss Retention Data for a Polyurethane Coating
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Control (No HALS) - %

Exposure Time (hours) .
Gloss Retention

With Tinuvin 123 (1.0%) -
% Gloss Retention

0 100 100
500 75 95
1000 50 88
1500 30 80
2000 15 72

Table 2: Representative Color Change (AE*) Data for an Acrylic Resin

With Tinuvin 123 (1.0%) -

Exposure Time (hours) Control (No HALS) - AE e
0 0 0

500 3.5 0.8
1000 6.8 15
1500 10.2 2.4
2000 15.5 35

Table 3: Representative Change in Mechanical Properties for a Polycarbonate
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Exposure Time With Tinuvin 123
Property Control (No HALS)

(hours) (1.0%)
Tensile Strength

0 60 60
(MPa)

Elongation at Break
(%)

110 110

Tensile Strength
1000 45 55
(MPa)

Elongation at Break
(%)

60 95

Tensile Strength
2000 30 50
(MPa)

Elongation at Break
(%)

20 80

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on
widely accepted ASTM standards.

Protocol 1: Accelerated Weathering using Fluorescent
UV Condensation Device (QUV)

Based on ASTM G154

1. Objective: To simulate the damaging effects of sunlight and moisture (in the form of dew) on
polymers using a fluorescent UV lamp apparatus.

2. Materials and Equipment:

e QUV Accelerated Weathering Tester
e UVA-340 fluorescent lamps (to simulate sunlight from 365 nm down to the solar cutoff of 295
nm)
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Polymer samples (with and without Tinuvin 123) of standard dimensions (e.g., 75 mm x 150
mm)

Glossmeter

Spectrocolorimeter

Tensile testing machine

. Experimental Workflow:
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Figure 2: Experimental workflow for QUV accelerated weathering test.
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4. Procedure:

o Sample Preparation: Prepare multiple identical samples of the polymer to be tested. A set of
control samples (without Tinuvin 123) and a set of test samples (with a specified
concentration of Tinuvin 123, e.g., 0.05% to 2.0% by weight) should be prepared.[3]

« Initial Measurements: Before exposure, measure and record the initial properties of all
samples.

e Gloss: Use a glossmeter to measure the 60° gloss at multiple points on each sample and
calculate the average.

o Color: Use a spectrocolorimeter to measure the CIE Lab* values and calculate the baseline
color.

e Mechanical Properties: If required, perform tensile tests on representative initial samples to
determine tensile strength and elongation at break.

¢ QUV Cycle: Mount the samples in the QUV tester. Acommon cycle for general plastics is
ASTM G154, Cycle 1.

e 8 hours of UV exposure at 60°C black panel temperature using UVA-340 lamps.
e 4 hours of condensation at 50°C black panel temperature.
o Repeat this 12-hour cycle for the desired total exposure time (e.g., 500, 1000, 2000 hours).

o Periodic Evaluation: At predetermined intervals (e.g., every 500 hours), remove a set of
samples for property evaluation.

o Final Evaluation: At the conclusion of the test, perform the final property measurements on
all exposed samples.

o Data Analysis: Calculate the percent gloss retention, the total color difference (AE*), and the
change in mechanical properties for both the control and the Tinuvin 123-stabilized
samples.

Protocol 2: Accelerated Weathering using Xenon Arc

Lamp Apparatus
Based on ASTM G155

1. Objective: To simulate the full spectrum of sunlight, including UV, visible, and infrared
radiation, as well as the effects of temperature and moisture on polymers.
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2. Materials and Equipment:

o Xenon Arc Weathering Apparatus (Weather-Ometer®)

e Xenon arc lamp with appropriate filters (e.g., Daylight filters)
e Polymer samples (with and without Tinuvin 123)

e Glossmeter

e Spectrocolorimeter

¢ Tensile testing machine

3. Procedure:

o Sample Preparation and Initial Measurements: Follow the same procedure as in Protocol 1.
» Xenon Arc Cycle: Mount the samples in the Xenon Arc tester. Acommon cycle is ASTM
G155, Cycle 1:

e 102 minutes of light exposure at a controlled irradiance (e.g., 0.55 W/mz at 340 nm).
o 18 minutes of light plus water spray.

o Black panel temperature: 63°C.

o Relative humidity: 50%.

o Repeat this 120-minute cycle for the desired total exposure time.

» Periodic and Final Evaluation: Follow the same procedure as in Protocol 1.
o Data Analysis: Analyze the data as described in Protocol 1.

Conclusion

The use of Tinuvin 123 as a light stabilizer significantly enhances the durability of polymers
under accelerated weathering conditions. The protocols provided herein offer a standardized
approach to quantifying the performance improvements in terms of gloss retention, color
stability, and the preservation of mechanical properties. For optimal performance, it is often
recommended to use Tinuvin 123 in combination with a UV absorber.[1][4] The specific
concentration of Tinuvin 123 should be optimized for the particular polymer system and
intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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